Cas no 5691-02-1 (2-((Pyridin-2-ylmethyl)amino)benzoic acid)

• Product name: 2-((Pyridin-2-ylmethyl)amino)benzoic acid
• CAS No: 5691-02-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.24658
• CID: 1086633
• PubChem ID: 6457318

2-((Pyridin-2-ylmethyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((Pyridin-2-ylmethyl)amino)benzoic acid
• 2-[(Pyridin-2-ylmethyl)amino]benzoic acid
• HMS1699F06
• 2-{[(pyridin-2-yl)methyl]amino}benzoic acid
• VS-00578
• SB79636
• 5691-02-1
• 2-((Pyridin-2-ylmethyl)amino)benzoicacid
• 2-[(2-Pyridinylmethyl)amino]benzoic acid, AldrichCPR
• AN-465/43369604
• 2-(pyridin-2-ylmethylamino)benzoic acid
• 2-[(2-pyridinylmethyl)amino]benzoic acid
• AKOS000284598
• STK283864
• BBL000345
• DB-134191
• MFCD07395223
• SCHEMBL18394876
• DTXSID90424195

• MDL： MFCD07395223
• Inchi： InChI=1S/C13H12N2O2/c16-13(17)11-6-1-2-7-12(11)15-9-10-5-3-4-8-14-10/h1-8,15H,9H2,(H,16,17)
• InChI Key： NCPRURHPFDPBEE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)O)NCC2=CC=CC=N2

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 421.8°C at 760 mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.668
• PSA: 62.22000
• LogP: 2.46490

2-((Pyridin-2-ylmethyl)amino)benzoic acid Security Information

2-((Pyridin-2-ylmethyl)amino)benzoic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-((Pyridin-2-ylmethyl)amino)benzoic acid

Compound CAS No. 5691-02-1: 2-((Pyridin-2-ylmethyl)amino)benzoic Acid

2-((Pyridin-2-ylmethyl)amino)benzoic acid (CAS No. 5691-02-1) is a biologically active compound with significant potential in the field of medicinal chemistry. This compound, also referred to as pyridinylmethylamino benzoic acid, has garnered attention due to its unique structure and promising pharmacological properties. The molecule consists of a benzoic acid moiety linked to a pyridine ring via a methylene group, creating a structure that facilitates various biological interactions.

Recent studies have highlighted the importance of pyridine-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The pyridinylmethylamino group in this compound is known to enhance bioavailability and improve the binding affinity of the molecule to its target proteins. This makes 2-((Pyridin-2-ylmethyl)amino)benzoic acid a valuable lead compound for further exploration in medicinal chemistry.

The synthesis of CAS No. 5691-02-1 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The key steps include nucleophilic substitution reactions and subsequent coupling reactions to introduce the benzoic acid moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

One of the most exciting developments involving this compound is its application in the field of oncology. Studies have shown that pyridinylmethylamino benzoic acid exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anti-cancer agent. Furthermore, recent research has explored its ability to modulate key signaling pathways involved in tumor growth and metastasis.

In addition to its therapeutic potential, CAS No. 5691-02-1 has also been investigated for its role in enzyme inhibition. The compound has demonstrated inhibitory activity against several enzymes, including kinases and proteases, which are critical targets in the treatment of inflammatory diseases and neurodegenerative disorders.

The structural versatility of 2-((Pyridin-2-ylmethyl)amino)benzoic acid allows for further modification to enhance its pharmacokinetic properties. Researchers have explored various strategies, such as introducing lipophilic groups or modifying the pyridine ring, to improve solubility and bioavailability. These modifications have led to derivatives with enhanced efficacy and reduced toxicity.

From an analytical standpoint, the characterization of CAS No. 5691-02-1 has been achieved using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure and stereochemistry, which are crucial for understanding its biological activity.

In conclusion, 2-((Pyridin-2-ylmethyl)amino)benzoic acid (CAS No. 5691-02-) represents a promising lead compound with diverse applications in drug discovery. Its unique structure, combined with recent advances in synthetic and biological research, positions it as a key player in the development of novel therapeutic agents.